Flavokawain A

Description

Flavokawain A is a flavokavain found in the kava plant . It is the predominant chalcone extracted from kava and has demonstrated anticarcinogenic and antitumor activity . Studies indicate that Flavokawain A induces apoptosis in bladder cancer cells through a Bax protein-dependent and mitochondria-dependent apoptotic pathway . Furthermore, research has assessed its effects on cell cycle regulation, showing that it can differentially induce G1 and G2-M arrests in p53 wild-type and p53 mutant-type cells, respectively . These mechanisms contribute to its cell growth-inhibitory effects .

The consumption of traditional kava tea, which contains Flavokawain A, has been linked to lower cancer incidence rates in kava-drinking countries, despite smoking being prevalent in those areas . Flavokawain A has exhibited strong antiproliferative and apoptotic effects against human urinary bladder cancer cell lines derived from different stages of bladder cancer . In p53 wild-type cells, it inhibits cyclin-dependent kinase-2 (CDK2) kinase activity by increasing p21/WAF1 (p21) and p27/KIP1 (p27), and by down-regulating SKP2 and CDK2 . Conversely, in p53 mutant-type cells, Flavokawain A activates CDK1 kinase activity by decreasing CDK1 inhibitory kinases Myt1 and Wee1, and increasing cyclin B1 .

Flavokawain A shares structural similarities with other chalconoids found in kava, and is also known as 4-methoxy Flavokawain B . However, it's important to note that flavokavains, including Flavokawain A and B, can enhance the hepatotoxicity of paracetamol, suggesting a potentially serious interaction between paracetamol and kava . Flavokawain A is available as a solid for research purposes and should be stored at -20°C .

• CAS No.: 3420-72-2
• Product Name: Flavokawain A
• Molecular Formula: C18H18O5
• Molecular Weight: 314.3 g/mol
• IUPAC Name: (E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• Standard InChI: InChI=1S/C18H18O5/c1-21-13-7-4-12(5-8-13)6-9-15(19)18-16(20)10-14(22-2)11-17(18)23-3/h4-11,20H,1-3H3/b9-6+
• Standard InChIKey: CGIBCVBDFUTMPT-RMKNXTFCSA-N
• SMILES: COC1=CC=C(C=C1)C=CC(=O)C2=C(C=C(C=C2OC)OC)O
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)C2=C(C=C(C=C2OC)OC)O
• Synonyms: flavokavin A; flavokawain A
• PubChem Compound: 5355469
• Last Modified: Aug 15 2023